Cas no 1389320-34-6 ((2R)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride)

(2R)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride structure
1389320-34-6 structure
Product Name:(2R)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride
CAS No:1389320-34-6
MF:C5H11ClF3N
MW:177.595751047134
MDL:MFCD22380034
CID:3160988
PubChem ID:66570526
Update Time:2025-04-21

(2R)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2R)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride
    • CS-0217425
    • AT14622
    • (R)-1,1,1-Trifluoro-3-methyl-2-butylaminehydrochloride
    • AKOS026671951
    • 1389320-34-6
    • EN300-7433975
    • FS-5509
    • (2R)-1,1,1-trifluoro-3-methylbutan-2-amine;hydrochloride
    • (R)-1,1,1-Trifluoro-3-methyl-2-butylamine hydrochloride
    • (R)-1,1,1-TRIFLUORO-3-METHYLBUTAN-2-AMINE HCL
    • (R)-1,1,1-Trifluoro-3-methylbutan-2-amine hydrochloride
    • 2-Butanamine, 1,1,1-trifluoro-3-methyl-, hydrochloride (1:1), (2R)-
    • 992-750-9
    • MDL: MFCD22380034
    • Inchi: 1S/C5H10F3N.ClH/c1-3(2)4(9)5(6,7)8;/h3-4H,9H2,1-2H3;1H/t4-;/m1./s1
    • InChI Key: WBDZKNFDWWBZJN-PGMHMLKASA-N
    • SMILES: Cl.FC([C@@H](C(C)C)N)(F)F

Computed Properties

  • Exact Mass: 177.0532115g/mol
  • Monoisotopic Mass: 177.0532115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 86.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(2R)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride Security Information

(2R)-1,1,1-trifluoro-3-methylbutan-2-amine hydrochloride Pricemore >>

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